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Compound of Interest

Compound Name: 6-Mercaptonicotinic acid

Cat. No.: B095688 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Mercaptonicotinic acid (6-MNA), a derivative of nicotinic acid, is a versatile bifunctional

molecule increasingly utilized in biomedical and materials science research. Its unique

structure, featuring both a carboxylic acid and a thiol group on a pyridine ring, allows for a wide

range of chemical modifications and applications. This technical guide provides an in-depth

overview of the commercial availability of 6-MNA, its key suppliers, and detailed experimental

protocols for its application in drug delivery and biosensing.

Commercial Availability and Suppliers
6-Mercaptonicotinic acid is commercially available from various chemical suppliers, catering

to research and development needs. The purity and available quantities can vary among

suppliers, and it is crucial to select the appropriate grade for specific experimental

requirements. Below is a summary of prominent suppliers and their product specifications.
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Supplier
Catalog
Number

Purity
Available
Quantities

CAS Number

Sigma-Aldrich 406902
90% (technical

grade)
1 g, 5 g 92823-43-3

EvitaChem EVT-3159604 Not specified Inquire 92823-43-3

Crysdot LLC CD11011486 97% 100 g 92823-43-3

Aladdin Scientific
ALA-M400672-

1g
≥90% 1 g 92823-43-3

Alfa Chemistry - 98% Inquire 17624-07-6

Key Applications and Experimental Protocols
The unique properties of 6-MNA make it a valuable building block in several research areas,

most notably in the development of mucoadhesive drug delivery systems and sensitive

biosensors.

Synthesis of Thiolated Chitosan for Enhanced Drug
Delivery
Thiolated chitosans are modified biopolymers with enhanced mucoadhesive properties, making

them excellent candidates for oral drug delivery systems. The covalent attachment of 6-MNA to

chitosan significantly improves its adhesion to mucosal surfaces.[1][2]

Dissolution of Chitosan: Dissolve 1 gram of depolymerized chitosan in 100 ml of a dioxane-

water mixture (80:20 v/v).

Addition of 6-MNA: Add 2.5 grams of 6-mercaptonicotinic acid to the chitosan solution.

pH Adjustment: Adjust the pH of the mixture to 5.0.

Initiation of Reaction: Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDAC) to a final

concentration of 5 mM, 10 mM, or 25 mM to initiate the coupling reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubs.acs.org/doi/10.1021/acs.biomac.0c00663
https://pubs.acs.org/doi/abs/10.1021/bm9006248
https://www.benchchem.com/product/b095688?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Incubation: Adjust the pH to 6.0 and allow the reaction to proceed for 7 hours with

continuous stirring.

Purification: Purify the resulting chitosan-6-mercaptonicotinic acid conjugate by dialysis

against a dioxane-water mixture and then against deionized water.

Lyophilization: Freeze-dry the purified conjugate to obtain a solid product.

// Nodes chitosan [label="Chitosan Solution", fillcolor="#F1F3F4", fontcolor="#202124"]; mna

[label="6-Mercaptonicotinic\nAcid", fillcolor="#F1F3F4", fontcolor="#202124"]; reaction_mixture

[label="Reaction Mixture\n(pH 5)", fillcolor="#F1F3F4", fontcolor="#202124"]; edac

[label="EDAC", fillcolor="#EA4335", fontcolor="#FFFFFF"]; coupling [label="Carbodiimide-

mediated\nCoupling (7h, pH 6)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; purification

[label="Purification\n(Dialysis)", fillcolor="#FBBC05", fontcolor="#202124"]; final_product

[label="Thiolated Chitosan\n(Lyophilized)", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges chitosan -> reaction_mixture; mna -> reaction_mixture; reaction_mixture -> coupling;

edac -> coupling [arrowhead=tee]; coupling -> purification; purification -> final_product; }

Synthesis of Thiolated Chitosan Workflow

The resulting thiolated chitosan exhibits significantly enhanced mucoadhesive properties due to

the formation of disulfide bonds with cysteine-rich subdomains of mucus glycoproteins.[3] This

prolonged residence time at the site of absorption can lead to improved bioavailability of orally

administered drugs.[1]

Functionalization of Gold Nanoparticles for Colorimetric
Biosensing
The thiol group of 6-MNA readily forms a strong bond with gold surfaces, making it an ideal

ligand for functionalizing gold nanoparticles (AuNPs).[4] These functionalized nanoparticles can

be used for the sensitive and selective colorimetric detection of various analytes, such as

heavy metal ions.[4][5]

Synthesis of Gold Nanoparticles: Synthesize gold nanoparticles (AuNPs) using a standard

citrate reduction method.
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Functionalization with 6-MNA and L-Cysteine: Co-functionalize the AuNPs by incubating

them with a solution containing 2.0 × 10⁻⁵ M 6-mercaptonicotinic acid and 2.0 × 10⁻⁶ M L-

Cysteine. The thiol groups of both molecules will bind to the surface of the AuNPs.

Optimization of Conditions: Adjust the pH of the solution to 10.0 and add NaCl to a final

concentration of 0.020 M to optimize the detection sensitivity.

Colorimetric Detection of Cd2+: Introduce the sample containing Cd²⁺ ions to the solution of

functionalized AuNPs. In the presence of Cd²⁺, the nanoparticles will aggregate, leading to a

visible color change from red to blue.

Quantification: Quantify the concentration of Cd²⁺ by measuring the absorbance ratio at 620

nm and 523 nm (A620/A523) using a UV-vis spectrophotometer.

// Nodes aunps [label="Gold Nanoparticles\n(AuNPs)", fillcolor="#FBBC05",

fontcolor="#202124"]; ligands [label="6-MNA +\nL-Cysteine", fillcolor="#F1F3F4",

fontcolor="#202124"]; functionalization [label="Functionalization", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; func_aunps [label="Functionalized\nAuNPs (Red)", fillcolor="#EA4335",

fontcolor="#FFFFFF"]; cd2_ion [label="Cd²⁺ Ions", fillcolor="#F1F3F4", fontcolor="#202124"];

aggregation [label="Aggregation", fillcolor="#4285F4", fontcolor="#FFFFFF"];

aggregated_aunps [label="Aggregated AuNPs\n(Blue)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; detection [label="Colorimetric\nDetection", fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges aunps -> functionalization; ligands -> functionalization; functionalization ->

func_aunps; func_aunps -> aggregation; cd2_ion -> aggregation; aggregation ->

aggregated_aunps; aggregated_aunps -> detection; }

Functionalization of AuNPs for Cd2+ Detection

This method provides a simple, rapid, and sensitive platform for the detection of heavy metal

ions in environmental and biological samples. The co-functionalization with L-Cysteine

enhances the selectivity of the sensor for Cd²⁺ over other metal ions.[4]

Signaling and Interaction Pathways
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The enhanced mucoadhesion of chitosan-6-mercaptonicotinic acid is primarily attributed to

the interaction between the thiol groups on the polymer and the cysteine-rich subdomains of

mucin glycoproteins present in the mucus layer.

// Nodes thiolated_chitosan [label="Thiolated Chitosan\n(with -SH groups)", fillcolor="#4285F4",

fontcolor="#FFFFFF"]; mucin [label="Mucin Glycoproteins\n(with Cysteine)",

fillcolor="#FBBC05", fontcolor="#202124"]; disulfide_bond [label="Disulfide Bond\nFormation (-

S-S-)", shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"]; mucoadhesion

[label="Enhanced\nMucoadhesion", fillcolor="#34A853", fontcolor="#FFFFFF"];

prolonged_residence [label="Prolonged Residence\nTime", fillcolor="#F1F3F4",

fontcolor="#202124"]; increased_bioavailability [label="Increased Drug\nBioavailability",

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges thiolated_chitosan -> disulfide_bond; mucin -> disulfide_bond; disulfide_bond ->

mucoadhesion; mucoadhesion -> prolonged_residence; prolonged_residence ->

increased_bioavailability; }

Mechanism of Enhanced Mucoadhesion

This disulfide bond formation creates a strong, covalent linkage between the drug delivery

system and the mucosal surface, leading to a significantly prolonged residence time and

consequently, an increased opportunity for drug absorption.[3]

Conclusion
6-Mercaptonicotinic acid is a readily available and highly versatile chemical compound with

significant potential in drug delivery and biosensing applications. The ability to easily modify its

carboxylic acid and thiol groups allows for the creation of advanced materials with tailored

properties. The experimental protocols provided in this guide offer a starting point for

researchers and drug development professionals to explore the utility of 6-MNA in their

respective fields. Further research into the applications of this compound is likely to yield

innovative solutions for targeted drug delivery and rapid diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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